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Introduction

TMP195 is a highly selective, first-in-class inhibitor of class lla histone deacetylases (HDACS),
demonstrating potent inhibitory activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3]
[4] Unlike pan-HDAC inhibitors, TMP195's selectivity allows for the targeted investigation of
class lla HDAC functions.[2] This compound has garnered significant interest in the field of
immuno-oncology due to its ability to modulate the tumor microenvironment by reprogramming
macrophages.[2][5][6] TMP195 treatment promotes the differentiation of monocytes into pro-
inflammatory, anti-tumoral M1 macrophages, which can enhance the efficacy of standard
chemotherapies and checkpoint blockade immunotherapies.[1][5] While its direct cytotoxic
effects on cancer cells are limited, understanding its activity and treatment conditions is crucial
for harnessing its therapeutic potential.[5][6]

Mechanism of Action

TMP195 exerts its biological effects through the selective inhibition of class lla HDACs. These
enzymes play a critical role in regulating gene expression. By inhibiting class lla HDACs,
TMP195 leads to an increase in the acetylation of specific lysine residues on histone and non-
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histone proteins. This alteration in acetylation status can remodel chromatin and activate the
transcription of genes involved in immune cell function and differentiation.[7] A key mechanism
of TMP195 in an oncological context is the genomic reprogramming of monocytes and
macrophages, shifting them towards a tumoricidal M1 phenotype.[6][8] This process involves
the activation of signaling pathways that promote an anti-tumor immune response.[9]

Data Presentation

Inhibitory Activity of TMP195

Target Ki (nM) IC50 (nM)
HDAC4 59[1][3] 111[4]
HDAC5 60[1][3] 106[4]
HDAC7 26[1][3] 46[4]
HDAC9 15[1][3] o[4]

>100-fold more selective vs
Other HDACs other HDACs (IC50: >10 pM)

[4]

Effects of TMP195 on Monocyte/Macrophage Phenotype

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10634886/
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#application-notes-and-protocols-for-tmp195-cell-culture-treatment
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC337037/
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#application-notes-and-protocols-for-tmp195-cell-culture-treatment
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Cells_Treated_with_Hdac6_IN_19.pdf
https://www.researchgate.net/figure/Effects-of-HDAC-inhibitors-on-histone-acetylation-and-p21-expression-Logarithmically_fig5_26686304
https://minds.wisconsin.edu/bitstream/handle/1793/92970/Alanani_Revised_Thesis_04012022byjjtofixtitle.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Cells_Treated_with_Hdac6_IN_19.pdf
https://www.researchgate.net/figure/Effects-of-HDAC-inhibitors-on-histone-acetylation-and-p21-expression-Logarithmically_fig5_26686304
https://minds.wisconsin.edu/bitstream/handle/1793/92970/Alanani_Revised_Thesis_04012022byjjtofixtitle.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Cells_Treated_with_Hdac6_IN_19.pdf
https://www.researchgate.net/figure/Effects-of-HDAC-inhibitors-on-histone-acetylation-and-p21-expression-Logarithmically_fig5_26686304
https://minds.wisconsin.edu/bitstream/handle/1793/92970/Alanani_Revised_Thesis_04012022byjjtofixtitle.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Cells_Treated_with_Hdac6_IN_19.pdf
https://www.researchgate.net/figure/Effects-of-HDAC-inhibitors-on-histone-acetylation-and-p21-expression-Logarithmically_fig5_26686304
https://minds.wisconsin.edu/bitstream/handle/1793/92970/Alanani_Revised_Thesis_04012022byjjtofixtitle.pdf?sequence=1&isAllowed=y
https://minds.wisconsin.edu/bitstream/handle/1793/92970/Alanani_Revised_Thesis_04012022byjjtofixtitle.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b15587253/docs?utm_src=pdf-body#application-notes-and-protocols-for-tmp195-cell-culture-treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Type Treatment Effect Quantitative Data

Differentiation into
300 nM TMP195 for 5 ] )
Human Monocytes antigen-presenting -
days I
cells

Increased M1
Colorectal Cancer 50 mg/kg/day

macrophage -
Mouse Model TMP195

infiltration in tumors

Alters tumour
microenvironment,
reduces tumour
Breast Cancer Mouse In vivo TMP195 burden and pulmonary
Model treatment metastases by
modulating
macrophage

phenotypes.[1]
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TMP195 Signaling Pathway
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Cell Culture & Treatment
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General Experimental Workflow

Experimental Protocols
Protocol 1: General Cell Culture and TMP195 Treatment

Materials:

TMP195 (stock solution typically in DMSO)

o Appropriate cell culture medium (e.g., RPMI-1640 for monocytes, DMEM for colorectal
cancer cell lines)

» Fetal Bovine Serum (FBS)
¢ Penicillin-Streptomycin
e DMSO (vehicle control)
 Tissue culture plates/flasks

Procedure:
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o Cell Seeding: Plate cells at the desired density in tissue culture plates or flasks and allow
them to adhere overnight.

e Preparation of TMP195 Working Solution: Prepare a fresh working solution of TMP195 in
complete cell culture medium from a concentrated stock solution in DMSO. A common final
concentration for in vitro studies is around 300 nM.[1]

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
highest concentration of TMP195 used.

o Treatment: Remove the existing medium from the cells and replace it with the medium
containing TMP195 or the vehicle control.

 Incubation: Incubate the cells for the desired duration (e.g., 24, 48, 72 hours for cell
cycle/protein analysis, or 5 days for monocyte differentiation).[1]

o Harvesting: After incubation, harvest the cells for downstream analysis.

Protocol 2: Western Blot Analysis for p21 and Histone
Acetylation

Materials:

o RIPA lysis buffer with protease and phosphatase inhibitors

o BCA Protein Assay Kit

o SDS-PAGE gels

 PVDF membrane

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (e.g., anti-p21, anti-acetyl-Histone H3, anti--actin)
e HRP-conjugated secondary antibody

e Chemiluminescent substrate
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Procedure:

Cell Lysis: After TMP195 treatment, wash cells with ice-cold PBS and lyse them in RIPA
buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli buffer and separate
them on an SDS-PAGE gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane in blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-
p21 or anti-acetyl-Histone H3) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated
secondary antibody for 1 hour at room temperature.

Detection: Develop the blot using a chemiluminescent substrate and visualize the protein
bands. Densitometry can be used for quantification relative to a loading control like 3-actin.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Materials:

e PBS

e 70% Ethanol (ice-cold)

e Propidium lodide (PI) staining solution with RNase A

Procedure:

o Cell Harvesting: Following TMP195 treatment, harvest both adherent and floating cells.

» Fixation: Wash the cells with PBS and fix them by dropwise addition of ice-cold 70% ethanol
while vortexing. Incubate at -20°C for at least 2 hours.
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» Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the
cell pellet in PI staining solution.

 Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

o Analysis: Analyze the cell cycle distribution using a flow cytometer. The DNA content will be
used to quantify the percentage of cells in GO/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Monocyte to M1 Macrophage Differentiation

Materials:

Human peripheral blood mononuclear cells (PBMCs)

e Ficoll-Paque

 RPMI-1640 medium with 10% FBS

e M-CSF (Macrophage Colony-Stimulating Factor)

e LPS (Lipopolysaccharide)

e TMP195

o Flow cytometry antibodies (e.g., anti-CD86, anti-F4/80 for murine cells)
Procedure:

e Monocyte Isolation: Isolate PBMCs from whole blood using Ficoll-Paque density gradient
centrifugation. Isolate monocytes from PBMCs by plastic adherence or using a monocyte
isolation Kkit.

« Differentiation to Macrophages: Culture monocytes in RPMI-1640 with M-CSF for 5-7 days to
differentiate them into macrophages (MO).

e M1 Polarization with TMP195: Treat the MO macrophages with LPS (to induce M1
polarization) in the presence or absence of TMP195 (e.g., 40 uM) for a specified period (e.qg.,
2 hours for signaling studies or 24 hours for cytokine analysis).
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¢ Analysis: Analyze the expression of M1 macrophage markers (e.g., CD86) by flow cytometry.
The culture supernatant can be collected to measure the secretion of pro-inflammatory
cytokines (e.g., IL-6, IL-12, TNF-a) by ELISA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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